Cas no 1700454-08-5 (4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one
• CAS No: 1700454-08-5
• MF: C₉H₇Cl₂NO₂
• MW: 232.063380479813
• CID: 5989895
• PubChem ID: 108390741
• Update Time: 2025-06-13

4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one
• 1700454-08-5
• EN300-1681014

• Inchi： 1S/C9H7Cl2NO2/c10-5-1-2-7(11)6(3-5)8-4-14-9(13)12-8/h1-3,8H,4H2,(H,12,13)
• InChI Key： YLGLUOIJIJZNHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1COC(N1)=O)Cl

Computed Properties

• Exact Mass: 230.9853839g/mol
• Monoisotopic Mass: 230.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one

Introduction to 4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one (CAS No. 1700454-08-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one (CAS No. 1700454-08-5) represents a fascinating scaffold in the realm of chemical biology and medicinal chemistry. This heterocyclic derivative, characterized by its oxazolidinone core and dichlorophenyl substituent, has garnered significant attention due to its versatile structural features and potential pharmacological applications. The oxazolidinone ring system is a well-documented pharmacophore, known for its ability to enhance binding affinity and metabolic stability in drug candidates. Meanwhile, the 2,5-dichlorophenyl moiety introduces electronic and steric properties that can fine-tune the compound's interactions with biological targets.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for further exploration. The synthesis typically involves condensation reactions between appropriately substituted phenols and urea derivatives under controlled conditions. This accessibility has spurred interest in exploring its biological activity across various therapeutic areas. Notably, the oxazolidinone scaffold has been extensively studied for its antimicrobial properties, with modifications at the 2-position often enhancing activity against resistant strains.

In the context of drug discovery, 4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one has been investigated for its potential as an inhibitor of enzymes involved in inflammatory pathways. Studies suggest that this compound may modulate the activity of cyclooxygenase (COX) enzymes, which are pivotal in prostaglandin synthesis and play a critical role in pain and inflammation. The dichlorophenyl group is believed to contribute to binding interactions by forming hydrogen bonds or hydrophobic interactions with key residues in the enzyme active site.

Furthermore, the oxazolidinone ring can serve as a privileged structure for developing kinase inhibitors. Kinases are a major class of enzymes implicated in numerous diseases, including cancer and autoimmune disorders. Preliminary computational studies have indicated that 4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one may interact with ATP-binding pockets of certain kinases through its heterocyclic core and substituents. This has opened avenues for designing derivatives with enhanced selectivity and potency.

Emerging research also highlights the compound's potential in addressing neurodegenerative diseases. The oxazolidinone scaffold has been shown to cross the blood-brain barrier to some extent, making it a promising candidate for central nervous system (CNS) applications. Initial assays have suggested that this compound may exhibit neuroprotective effects by inhibiting aberrant protein aggregation pathways associated with conditions like Alzheimer's disease and Parkinson's disease. The dichlorophenyl group may further enhance these effects by modulating receptor activity or by participating in redox reactions.

The chemical biology of 4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one also warrants exploration in terms of its interaction with cellular pathways. Post-translational modifications such as phosphorylation and ubiquitination are critical regulatory mechanisms in cells. This compound may interfere with these processes by inhibiting kinases or ubiquitin ligases that govern these modifications. Such interference could lead to novel therapeutic strategies for diseases driven by dysregulated signaling networks.

From a medicinal chemistry perspective, derivatives of this scaffold offer a rich ground for structure-activity relationship (SAR) studies. Variations at the 2-position or substitution on the phenyl ring can significantly alter pharmacokinetic properties such as solubility and bioavailability. Additionally, exploring different halogenation patterns or introducing other heteroatoms might unlock new biological activities while maintaining favorable pharmacological profiles.

The growing interest in 4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one is also reflected in its incorporation into high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Its well-defined structure allows for rapid synthesis of libraries of analogs suitable for automated screening assays. Such efforts have already yielded promising hits that warrant further optimization.

In conclusion,4-(2,5-dichlorophenyl)-1,3-oxazolidin-2-one (CAS No.1700454-08-5) stands out as a versatile scaffold with significant potential across multiple therapeutic areas. Its unique structural features—combining an oxazolidinone core with a dichlorophenyl substituent—make it an attractive candidate for further medicinal chemistry exploration. As research progresses, this compound is likely to contribute valuable insights into drug design principles and potentially lead to novel therapeutic interventions.